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Compound of Interest

Compound Name: Allyl crotonate

CAS No.: 20474-93-5

Cat. No.: B1277008

Get Quote

For the experienced researcher, the introduction of any new chemical into the laboratory

workflow necessitates a rigorous evaluation of its properties and the implementation of

meticulous safety protocols. Allyl crotonate, a versatile ester in organic synthesis, is no

exception. While its utility is significant, its handling demands a comprehensive understanding

of its associated hazards and the unwavering application of appropriate personal protective

equipment (PPE) and engineering controls. This guide provides an in-depth, experience-driven

framework for the safe handling, storage, and disposal of allyl crotonate, ensuring the

protection of laboratory personnel and the integrity of your research.

The Chemical Profile of Allyl Crotonate: A
Foundation for Safety
Understanding the intrinsic properties of a chemical is the bedrock of safe handling. Allyl
crotonate (CAS No: 20474-93-5) is a flammable liquid and vapor, and it is crucial to recognize

its potential for harm through multiple exposure routes.[1] The primary hazards associated with

allyl crotonate include its flammability, toxicity upon skin contact, and potential for serious eye

irritation.[2]
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Property Value Source

Molecular Formula C₇H₁₀O₂ [3][4]

Molecular Weight 126.15 g/mol [3][4]

Appearance Colorless liquid

Flash Point 50.56 °C (123.00 °F) [5]

Boiling Point 146 °C (295 °F) at 760 mmHg [5]

The flammability of allyl crotonate dictates the necessity of working in an environment free

from ignition sources. This includes not only open flames but also hot surfaces, sparks from

electrical equipment, and static discharge.[1] All metal equipment used for handling and

storage must be properly grounded to prevent the buildup of static electricity.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling allyl crotonate. The

following is a detailed breakdown of the essential protective gear, moving from the foundational

elements to specialized equipment for heightened risk scenarios.

Core PPE Ensemble:
Eye and Face Protection: Given that allyl crotonate can cause serious eye irritation,

chemical safety goggles are mandatory.[2] In situations where splashing is a significant risk,

such as during transfers of large volumes, a full face shield should be worn in conjunction

with goggles.[6][7] Standard safety glasses do not provide adequate protection against

chemical splashes.

Hand Protection: Allyl crotonate is toxic in contact with skin.[2] Therefore, the selection of

appropriate chemical-resistant gloves is critical. While specific breakthrough time data for

allyl crotonate is not readily available, general guidance for esters and similar organic

compounds suggests the use of nitrile, neoprene, or butyl rubber gloves.[6][7][8] It is

imperative to inspect gloves for any signs of degradation or perforation before each use and
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to change them immediately if contamination is suspected. For prolonged operations,

consider double-gloving.

Body Protection: A flame-resistant laboratory coat is the minimum requirement for body

protection. For tasks with a higher risk of splashing, a chemical-resistant apron or a full

chemical-resistant suit should be worn over the lab coat.[9] This additional layer provides

crucial protection against spills and splashes that could otherwise saturate clothing and lead

to prolonged skin contact.

Respiratory Protection:
While routine handling in a well-ventilated area or a chemical fume hood should prevent

significant inhalation exposure, respiratory protection may be necessary in specific

circumstances, such as a large spill or when engineering controls are not sufficient.[6] In such

cases, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[10] A

proper fit test is essential to ensure the respirator provides the intended level of protection.

The Safe Handling Workflow: A Step-by-Step
Protocol
Adherence to a standardized workflow is paramount for minimizing the risks associated with

allyl crotonate. The following protocol outlines the key stages of handling, from receipt to

disposal.

Preparation Handling Post-Handling

Verify Fume Hood Inspect PPE
1a

Locate Safety Equipment
1b

Receive and Inspect2a Store Securely
2b

Dispense with Grounding
2c

Perform Reaction
2d

Decontaminate3a Segregate Waste
3b

Dispose Properly
3c

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Allyl Crotonate.

Preparation Phase:
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Verify Engineering Controls: Before bringing allyl crotonate into the workspace, ensure that

the chemical fume hood is functioning correctly. The face velocity should be checked and

confirmed to be within the institution's specified range.

Inspect Personal Protective Equipment: Thoroughly inspect all PPE for damage. Ensure that

gloves are of the correct material and have no visible defects. Check that safety goggles and

any additional face protection are clean and in good condition.

Locate Emergency Equipment: Confirm the location and operational readiness of the nearest

safety shower, eyewash station, and fire extinguisher.

Handling Phase:
Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage. This should be done in a well-ventilated area.

Storage: Store allyl crotonate in a tightly closed container in a cool, dry, and well-ventilated

area away from heat, sparks, open flames, and strong oxidizing agents.[1][11] The storage

area should be designated for flammable liquids.

Dispensing: When transferring allyl crotonate, use only non-sparking tools and ensure that

both the dispensing and receiving containers are bonded and grounded to prevent static

discharge.[1] All transfers should be conducted within a chemical fume hood.

Reaction Setup and Execution: All experimental procedures involving allyl crotonate must

be carried out within a chemical fume hood. Ensure that the reaction apparatus is secure

and that any potential sources of ignition are eliminated from the area.

Post-Handling and Disposal Phase:
Decontamination: Thoroughly decontaminate all equipment and work surfaces that have

come into contact with allyl crotonate. Use an appropriate cleaning agent and follow your

institution's standard operating procedures for decontamination.

Waste Segregation: All waste contaminated with allyl crotonate, including empty containers,

used gloves, and absorbent materials, must be segregated as hazardous waste.[1] Empty
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containers may retain product residue and should be handled with the same precautions as

the full container.[12]

Disposal: Dispose of allyl crotonate waste through an approved hazardous waste disposal

program.[1][2] Never dispose of allyl crotonate down the drain. Adhere strictly to all local,

state, and federal regulations for hazardous waste disposal.

Emergency Procedures: Preparedness is Key
In the event of an accidental release or exposure, a swift and informed response is critical.

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes.[1] Seek medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial respiration. Seek immediate medical attention.

Spill: In the case of a small spill, absorb the material with a non-combustible absorbent

material such as sand or earth. For a large spill, evacuate the area and contact your

institution's emergency response team. Ensure the area is well-ventilated and eliminate all

ignition sources.

By integrating these safety protocols and operational plans into your daily laboratory practices,

you can effectively mitigate the risks associated with allyl crotonate and ensure a safe

research environment for yourself and your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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